Cas no 40240-41-3 (1,2,3,6-tetrahydropyridine-1-carbonyl chloride)
1,2,3,6-Tetrahydropyridine-1-carbonyl chloride is a reactive acyl chloride derivative used in organic synthesis, particularly in the formation of amide bonds and other carbonyl-containing compounds. Its tetrahydropyridine scaffold provides a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s high reactivity enables efficient derivatization, making it valuable for introducing the 1,2,3,6-tetrahydropyridine moiety into target molecules. It is typically handled under inert conditions due to its sensitivity to moisture. Proper storage and handling are essential to maintain stability. This reagent is particularly useful in medicinal chemistry for constructing nitrogen-containing heterocycles, a common structural motif in bioactive compounds.
40240-41-3 structure
Product Name:1,2,3,6-tetrahydropyridine-1-carbonyl chloride
CAS No:40240-41-3
MF:C6H8ClNO
MW:145.586820602417
CID:326720
PubChem ID:13094830
Update Time:2025-06-08
1,2,3,6-tetrahydropyridine-1-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Pyridinecarbonyl chloride, 3,6-dihydro- (9CI)
- 1(2H)-Pyridinecarbonylchloride, 3,6-dihydro-
- 3,6-dihydro-2H-pyridine-1-carbonyl chloride
- 1,2,3,6-tetrahydropyridine-1-carbonyl chloride
- 40240-41-3
- DTXSID70517998
- SCHEMBL11768268
- POTCJYKWRLJQKF-UHFFFAOYSA-N
- 3,6-dihydro-1(2H)-pyridinecarbonyl chloride
- 1(2H)-Pyridinecarbonyl chloride,3,6-dihydro-(9ci)
- EN300-1612268
- 3,6-Dihydropyridine-1(2H)-carbonyl chloride
-
- Inchi: 1S/C6H8ClNO/c7-6(9)8-4-2-1-3-5-8/h1-2H,3-5H2
- InChI Key: POTCJYKWRLJQKF-UHFFFAOYSA-N
- SMILES: ClC(N1CC=CCC1)=O
Computed Properties
- Exact Mass: 145.0294416g/mol
- Monoisotopic Mass: 145.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.3Ų
1,2,3,6-tetrahydropyridine-1-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1612268-0.05g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 0.05g |
$212.0 | 2023-06-04 | |
| Enamine | EN300-1612268-0.1g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 0.1g |
$317.0 | 2023-06-04 | |
| Enamine | EN300-1612268-0.25g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 0.25g |
$452.0 | 2023-06-04 | |
| Enamine | EN300-1612268-0.5g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 0.5g |
$713.0 | 2023-06-04 | |
| Enamine | EN300-1612268-1.0g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 1g |
$914.0 | 2023-06-04 | |
| Enamine | EN300-1612268-2.5g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 2.5g |
$1791.0 | 2023-06-04 | |
| Enamine | EN300-1612268-5.0g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 5g |
$2650.0 | 2023-06-04 | |
| Enamine | EN300-1612268-10.0g |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95% | 10g |
$3929.0 | 2023-06-04 | |
| Enamine | EN300-1612268-50mg |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95.0% | 50mg |
$212.0 | 2023-09-23 | |
| Enamine | EN300-1612268-100mg |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride |
40240-41-3 | 95.0% | 100mg |
$317.0 | 2023-09-23 |
1,2,3,6-tetrahydropyridine-1-carbonyl chloride Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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